Cas no 113569-09-8 (2,6-dichloroheptan-4-ol)

• Product Name: 2,6-dichloroheptan-4-ol
• CAS No: 113569-09-8
• MF: C₇H₁₄Cl₂O
• MW: 185.091460704803
• CID: 2611135
• PubChem ID: 71337473
• Update Time: 2025-04-21

2,6-dichloroheptan-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloroheptan-4-ol
• 113569-09-8
• DTXSID40765181

• Inchi： 1S/C7H14Cl2O/c1-5(8)3-7(10)4-6(2)9/h5-7,10H,3-4H2,1-2H3
• InChI Key： DKVCEQNCIARGFK-UHFFFAOYSA-N
• SMILES： ClC(C)CC(CC(C)Cl)O

Computed Properties

• Exact Mass: 184.0421705Da
• Monoisotopic Mass: 184.0421705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų